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Compound of Interest

Compound Name: Nickel citrate

Cat. No.: B1596564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of nickel citrate in

various solvents. Due to the limited availability of precise quantitative solubility data in publicly

accessible literature, this document focuses on the qualitative solubility profile, the critical

factors influencing solubility—most notably pH—and detailed experimental protocols for

researchers to determine quantitative solubility in their own laboratories.

Physicochemical Properties of Nickel Citrate
Nickel citrate is a salt of nickel and citric acid, with the chemical formula Ni₃(C₆H₅O₇)₂. It

typically appears as a green crystalline powder. The hydrated form is generally what is

available commercially. The formation of various nickel-citrate complexes in solution is a key

characteristic that dictates its solubility under different conditions.

Solubility Profile of Nickel Citrate
The solubility of nickel citrate is a complex characteristic, heavily influenced by the solvent

system and, most critically in aqueous solutions, the pH.

Aqueous Solubility
Nickel citrate is generally described as being soluble in water.[1] However, its behavior in

aqueous media is not straightforward due to the formation of various complex ions and the
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potential for precipitation under certain conditions. The pH of the aqueous solution is the most

significant factor governing the solubility of nickel citrate.

Acidic to Neutral pH: In acidic to neutral solutions, nickel citrate tends to form soluble

complexes.[2][3] Species such as [Ni(H₂Cit)(H₂O)₅]⁺ have been reported in acidic conditions.

[4]

Alkaline pH: In alkaline solutions, particularly at a pH above 11, the formation of insoluble

polynuclear nickel(II)-citrate complexes can occur, leading to precipitation.[5] This is

especially prevalent when there is an excess of nickel(II) ions.[5]

The following table summarizes the qualitative solubility of nickel citrate in aqueous solutions

under different pH conditions.

Solvent System pH Range Solubility Profile Reference

Aqueous Solution Acidic

Soluble, forms stable

nickel-citrate

complexes such as

NiH₂L⁺.

[6]

Neutral Generally soluble.

Alkaline

Can form insoluble

polynuclear

complexes and

precipitate, especially

with excess Ni(II).

[5]

Solubility in Organic Solvents
There is a significant lack of specific quantitative data on the solubility of nickel citrate in

common organic solvents such as ethanol, methanol, acetone, and dimethyl sulfoxide (DMSO).

For many metal-organic compounds, solubility in organic solvents is often limited and needs to

be determined empirically. General experience with similar compounds suggests that polar

aprotic solvents like DMSO may offer better solubility than less polar solvents.
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Experimental Protocols for Solubility Determination
Given the absence of readily available quantitative data, researchers will need to determine the

solubility of nickel citrate experimentally. Below are detailed methodologies for this purpose.

General Experimental Workflow
The determination of solubility follows a logical progression of steps to ensure accurate and

reproducible results.

Preparation

Experimentation Data Analysis

Prepare Nickel Citrate

Equilibration of 
Supersaturated Solution

Prepare Solvent System

Phase Separation 
(Centrifugation/Filtration)

Analysis of 
Saturated Solution

Quantify Nickel 
Concentration

Calculate Solubility 
(g/L or mol/L)

Click to download full resolution via product page

Caption: A logical workflow for the experimental determination of solubility.

Protocol for Aqueous Solubility Determination (Shake-
Flask Method based on OECD Guideline 105)
This protocol outlines the widely accepted shake-flask method for determining the solubility of a

substance in water.

1. Materials and Reagents:

Nickel Citrate (analytical grade)
Deionized or distilled water
pH adjustment solutions (e.g., dilute HCl, NaOH)
Constant temperature water bath or shaker
Centrifuge
Syringe filters (e.g., 0.45 µm pore size)
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Analytical balance
Volumetric flasks and pipettes
Instrumentation for nickel quantification (e.g., Atomic Absorption Spectrometer, ICP-OES, or
EDTA titration setup)

2. Procedure:

Preparation of the Test System: Add an excess amount of nickel citrate to a known volume
of water in a flask. The excess solid is necessary to ensure that a saturated solution is
achieved.
Equilibration: Place the flask in a constant temperature bath or shaker. Agitate the mixture at
a controlled temperature (e.g., 25 °C) for a sufficient period to reach equilibrium. A
preliminary study should be conducted to determine the time required to reach equilibrium
(e.g., by taking samples at 24, 48, and 72 hours and analyzing the nickel concentration until
it remains constant).
pH Adjustment (if required): For determining solubility at a specific pH, adjust the pH of the
solution using dilute acid or base before and during the equilibration phase.
Phase Separation: Once equilibrium is reached, separate the solid phase from the liquid
phase. This is typically achieved by centrifugation followed by filtration of the supernatant
through a syringe filter to remove any remaining solid particles.
Analysis of the Saturated Solution: Accurately dilute a known volume of the clear, saturated
filtrate.
Quantification of Nickel: Determine the concentration of nickel in the diluted solution using a
suitable analytical method:

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES): These are highly sensitive methods for determining the
concentration of metal ions.
Complexometric Titration with EDTA: Titrate the diluted sample with a standardized solution
of ethylenediaminetetraacetic acid (EDTA) using a suitable indicator (e.g., murexide).[5]

Calculation of Solubility: From the determined concentration of nickel in the saturated
solution, calculate the solubility of nickel citrate in the desired units (e.g., g/L or mol/L),
taking into account the stoichiometry of nickel in nickel citrate.

Protocol for Organic Solvent Solubility Determination
The same general principles as the aqueous solubility determination apply.
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1. Materials and Reagents:

Nickel Citrate (analytical grade)
Organic solvent of interest (e.g., ethanol, methanol, DMSO, acetone) of high purity
Equipment as listed for aqueous solubility determination.

2. Procedure:

Follow the same steps of preparation, equilibration, and phase separation as described for
the aqueous solubility determination. Ensure that the flasks are well-sealed to prevent
solvent evaporation, especially for volatile organic solvents.
For the analysis of nickel concentration in an organic matrix, the analytical method may need
to be adapted. For AAS or ICP-OES, ensure that the instrument is calibrated with standards
prepared in the same organic solvent.

Influence of pH on Aqueous Speciation and
Solubility
The pH of the aqueous medium has a profound effect on the chemical species of nickel citrate
present in solution and, consequently, on its solubility. The following diagram illustrates this

relationship.
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Caption: pH-dependent speciation and solubility of nickel citrate in water.

Conclusion
While nickel citrate is qualitatively described as water-soluble, its actual solubility is highly

dependent on the pH of the solution. In acidic to neutral conditions, it forms soluble complexes,

whereas in alkaline environments, it can precipitate as insoluble polynuclear complexes. For

applications in drug development and other scientific research, it is crucial to experimentally

determine the quantitative solubility of nickel citrate under the specific conditions of use. The

protocols outlined in this guide provide a robust framework for obtaining this critical data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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